1-(9-Chloro-3,4-dihydro-1H-pyrazino[1,2-a]indol-2-yl)prop-2-en-1-one

• IUPAC Name: 1-(9-chloro-3,4-dihydro-1H-pyrazino[1,2-a]indol-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H13ClN2O/c1-2-14(18)16-6-7-17-10(9-16)8-11-12(15)4-3-5-13(11)17/h2-5,8H,1,6-7,9H2
• InChI Key: AVFAYMISGDWAFI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN2C(=CC3=C2C=CC=C3Cl)C1
• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol

Description

The compound “1-(9-Chloro-3,4-dihydro-1H-pyrazino[1,2-a]indol-2-yl)prop-2-en-1-one” belongs to a class of compounds known as pyrazinoindoles. Pyrazinoindoles have been studied since 1997 for their potential in medicinal chemistry. They have been shown to be effective at melatonin and adenosine receptors.

Synthesis Analysis

The synthesis of pyrazinoindoles involves cyclization reactions, which can be performed with or without using metal catalysts. A specific example of a synthesis reaction involves an SN2 reaction between 3,4-dihydropyrazino[1,2-a]indol-1(2H)-one and 1-aryl-4-chloropropylpiperazines.

Molecular Structure Analysis

The molecular structure of pyrazinoindoles involves a pyrazino[1,2-a]indole nucleus. Structural modifications of this nucleus have shown that (3,4-dihydro)pyrazino[1,2-a]indoles and (3,4-dihydro)-pyrazino[1,2-a]indol-1-ones were efficient.

Chemical Reactions Analysis

The chemical reactions involving pyrazinoindoles include Michael reactions, metal-catalyzed and metal-free cyclization reactions. In one example, an SN2 reaction between 3,4-dihydropyrazino[1,2-a]indol-1(2H)-one and 1-aryl-4-chloropropylpiperazines gave a rapid access to pyrazinoindolones.

Future Directions

The future directions in the study of pyrazinoindoles involve further exploration of their potential in medicinal chemistry. This includes further investigation of their neuropsychiatric, auto-immune, anti-infectious, and anti-cancer properties.